Cas no 1380343-09-8 (4-Chloro-7-methyl-N-propyl-7H-pyrrolo[2,3-d]pyrimidin-2-amine)

• Product Name: 4-Chloro-7-methyl-N-propyl-7H-pyrrolo[2,3-d]pyrimidin-2-amine
• CAS No: 1380343-09-8
• MF: C₁₀H₁₃ClN₄
• MW: 224.6900203228
• CID: 1095000
• PubChem ID: 73554647
• Update Time: 2025-05-20

4-Chloro-7-methyl-N-propyl-7H-pyrrolo[2,3-d]pyrimidin-2-amine Chemical and Physical Properties

Names and Identifiers

• 4-Chloro-7-methyl-N-propyl-7H-pyrrolo[2,3-d]pyrimidin-2-amine
• 4-chloro-7-methyl-N-propylpyrrolo[2,3-d]pyrimidin-2-amine
• 1380343-09-8
• SCHEMBL9102474
• 2-(n-propyl)amino-4-chloro-7-methyl-pyrrolo[2,3-d]pyrimidine
• ISDWCYCSRFJETO-UHFFFAOYSA-N

• Inchi： 1S/C10H13ClN4/c1-3-5-12-10-13-8(11)7-4-6-15(2)9(7)14-10/h4,6H,3,5H2,1-2H3,(H,12,13,14)
• InChI Key： ISDWCYCSRFJETO-UHFFFAOYSA-N
• SMILES： ClC1=C2C=CN(C)C2=NC(=N1)NCCC

Computed Properties

• Exact Mass: 224.0828741g/mol
• Monoisotopic Mass: 224.0828741g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 214
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 42.7Ų

Additional information on 4-Chloro-7-methyl-N-propyl-7H-pyrrolo[2,3-d]pyrimidin-2-amine

4-Chloro-7-methyl-N-propyl-7H-pyrrolo[2,3-d]pyrimidin-2-amine: A Comprehensive Overview

The compound with CAS No. 1380343-09-8, known as 4-Chloro-7-methyl-N-propyl-7H-pyrrolo[2,3-d]pyrimidin-2-amine, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of pyrrolopyrimidines, which are heterocyclic aromatic compounds with a fused pyrrole and pyrimidine ring system. The pyrrolo[2,3-d]pyrimidine core is a unique structural motif that has been extensively studied due to its potential applications in drug design and materials science.

The 4-chloro substitution on the pyrrolopyrimidine ring introduces electron-withdrawing effects, which can influence the compound's electronic properties and reactivity. Similarly, the 7-methyl group provides steric bulk and can modulate the molecule's conformational flexibility. The N-propyl substituent at position 2 introduces an alkyl chain, which can enhance lipophilicity and potentially improve bioavailability in pharmaceutical applications.

Recent studies have highlighted the importance of pyrrolopyrimidine derivatives in medicinal chemistry. For instance, researchers have explored their potential as kinase inhibitors, targeting enzymes involved in various pathological processes such as cancer and inflammation. The 4-chloro substitution has been shown to enhance the binding affinity of these compounds to specific protein targets, making them promising candidates for drug development.

In addition to its pharmacological applications, 4-Chloro-7-methyl-N-propyl-7H-pyrrolo[2,3-d]pyrimidin-2-amine has also been investigated for its electronic properties. The conjugated π-system of the pyrrolopyrimidine core allows for efficient charge transport, making it a potential candidate for use in organic electronics. Recent advancements in this area have demonstrated its suitability as a building block for organic semiconductors and light-emitting materials.

The synthesis of this compound typically involves multi-step reactions, often utilizing palladium-catalyzed coupling reactions or nucleophilic aromatic substitutions. Researchers have optimized these methods to achieve high yields and purity levels, ensuring that the compound is readily available for further studies.

From a structural perspective, the N-propyl group plays a crucial role in stabilizing the molecule's conformation through van der Waals interactions. This stabilization can enhance the compound's thermodynamic stability and solubility in organic solvents, which are critical factors in both laboratory experiments and industrial applications.

Recent computational studies have provided deeper insights into the electronic structure of 4-Chloro-7-methyl-N-propyl-7H-pyrrolo[2,3-d]pyrimidin-2-amine. Density functional theory (DFT) calculations have revealed that the molecule exhibits a low HOMO-LUMO gap, indicating its potential for use in optoelectronic devices. Furthermore, molecular dynamics simulations have shed light on its conformational flexibility and interactions with biological macromolecules.

In conclusion, 4-Chloro-7-methyl-N-propyl-7H-pyrrolo[2,3-d]pyrimidin-2-amine is a versatile compound with significant potential across multiple disciplines. Its unique structure and functional groups make it an attractive target for further research in drug discovery and materials science. As ongoing studies continue to uncover new applications and properties of this molecule, its importance in the scientific community is likely to grow.